Cas no 1857779-57-7 (4-(5-Bromofuran-3-yl)-3-methylbutan-2-ol)

4-(5-Bromofuran-3-yl)-3-methylbutan-2-ol is a brominated furan derivative with a hydroxyl-functionalized side chain, offering versatility in synthetic organic chemistry. Its furan core, coupled with a bromine substituent, enhances reactivity in cross-coupling reactions, such as Suzuki or Stille couplings, while the hydroxyl group provides a handle for further functionalization. The methylbutanol moiety contributes to improved solubility in organic solvents, facilitating purification and downstream applications. This compound is particularly valuable in pharmaceutical and agrochemical research as a building block for heterocyclic scaffolds. Its well-defined structure ensures consistent performance in nucleophilic substitutions and metal-catalyzed transformations, making it a reliable intermediate for complex molecule synthesis.

4-(5-Bromofuran-3-yl)-3-methylbutan-2-ol structure

1857779-57-7 structure

Product Name:4-(5-Bromofuran-3-yl)-3-methylbutan-2-ol

CAS No:1857779-57-7

MF:C₉H₁₃BrO₂

MW:233.102322340012

CID:5713111

PubChem ID:130770106

Update Time:2025-10-29

4-(5-Bromofuran-3-yl)-3-methylbutan-2-ol Chemical and Physical Properties

Names and Identifiers

- 1857779-57-7
- EN300-1624576
- 4-(5-Bromofuran-3-yl)-3-methylbutan-2-ol
- 3-Furanpropanol, 5-bromo-α,β-dimethyl-
- Inchi： 1S/C9H13BrO2/c1-6(7(2)11)3-8-4-9(10)12-5-8/h4-7,11H,3H2,1-2H3
- InChI Key： OWKNYGXSFLAGTD-UHFFFAOYSA-N
- SMILES： BrC1=CC(=CO1)CC(C)C(C)O

Computed Properties

Exact Mass: 232.00989g/mol
Monoisotopic Mass: 232.00989g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 3
Complexity: 141
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.8
Topological Polar Surface Area: 33.4Å²

Experimental Properties

Density: 1.379±0.06 g/cm3(Predicted)
Boiling Point: 276.3±25.0 °C(Predicted)
pka: 14.94±0.20(Predicted)

4-(5-Bromofuran-3-yl)-3-methylbutan-2-ol Pricemore >>

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